Cas no 2172600-23-4 (tert-butyl 3-amino-3-(1-methyl-1H-imidazol-5-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(1-methyl-1H-imidazol-5-yl)pyrrolidine-1-carboxylate
• CAS No: 2172600-23-4
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 6264542
• PubChem ID: 165822860
• Update Time: 2025-05-23

tert-butyl 3-amino-3-(1-methyl-1H-imidazol-5-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(1-methyl-1H-imidazol-5-yl)pyrrolidine-1-carboxylate
• EN300-1626481
• 2172600-23-4

• Inchi： 1S/C13H22N4O2/c1-12(2,3)19-11(18)17-6-5-13(14,8-17)10-7-15-9-16(10)4/h7,9H,5-6,8,14H2,1-4H3
• InChI Key： WFKWJZHHXDGIFQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2=CN=CN2C)(C1)N)=O

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 73.4Ų

Additional information on tert-butyl 3-amino-3-(1-methyl-1H-imidazol-5-yl)pyrrolidine-1-carboxylate

tert-butyl 3-amino-3-(1-methyl-1H-imidazol-5-yl)pyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-amino-3-(1-methyl-1H-imidazol-5-yl)pyrrolidine-1-carboxylate is a complex organic compound with the CAS number 2172600-23-4. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug discovery. The molecule consists of a pyrrolidine ring substituted with an amino group, an imidazole moiety, and a tert-butyl ester group, making it a versatile building block for various chemical reactions and biological studies.

The tert-butyl ester group plays a crucial role in stabilizing the molecule during synthesis and storage. This protective group is commonly used in organic synthesis to prevent unwanted side reactions, particularly during the formation of sensitive functional groups. The presence of the imidazole ring, a heterocyclic structure with two nitrogen atoms, adds aromaticity and enhances the compound's stability. Furthermore, the amino group attached to the pyrrolidine ring introduces potential sites for hydrogen bonding, which can be exploited in drug design for interactions with biological targets.

Recent studies have highlighted the importance of tert-butyl 3-amino-3-(1-methyl-1H-imidazol-5-yl)pyrrolidine-1-carboxylate in medicinal chemistry. Researchers have explored its role as a precursor for synthesizing bioactive molecules, including kinase inhibitors and GPCR modulators. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain protein kinases, which are key targets in cancer therapy.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, reductions, and cyclizations. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity. This approach not only enhances efficiency but also reduces the environmental impact compared to traditional methods.

In terms of pharmacokinetics, tert-butyl 3-amino-3-(1-methyl-1H-imidazol-5-yl)pyrrolidine-1-carboxylate has shown promising properties in preclinical studies. Its lipophilicity and solubility profile suggest favorable absorption and distribution characteristics, making it a strong candidate for further development as an orally active drug. Additionally, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity against normal human cells, which is a critical factor for therapeutic applications.

The application of computational chemistry tools has further elucidated the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that the amino group and imidazole ring contribute significantly to binding affinity by forming hydrogen bonds and π–π interactions with key residues in target proteins. These insights have guided the design of more potent analogs with improved pharmacokinetic profiles.

In conclusion, tert-butyl 3-amino-3-(1-methyl-1H-imidazol-5-yl)pyrrolidine-1-carboxylate represents a valuable compound in contemporary chemical research. Its unique structure, combined with recent advances in synthetic methodologies and computational modeling, positions it as a promising lead for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in drug discovery and development.